6-(1-{pyrazolo[1,5-a]pyrimidin-5-yl}-octahydropyrrolo[2,3-c]pyrrol-5-yl)pyridine-3-carbonitrile

• IUPAC Name: 6-(1-pyrazolo[1,5-a]pyrimidin-5-yl-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrol-5-yl)pyridine-3-carbonitrile
• InChI: InChI=1S/C18H17N7/c19-9-13-1-2-16(20-10-13)23-11-14-4-7-24(15(14)12-23)17-5-8-25-18(22-17)3-6-21-25/h1-3,5-6,8,10,14-15H,4,7,11-12H2
• InChI Key: UOTSJYSGGWPASF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2C1CN(C2)C3=NC=C(C=C3)C#N)C4=NC5=CC=NN5C=C4
• Molecular Formula: C18H17N7
• Molecular Weight: 331.4 g/mol

Description

Pyrazolo[1,5-a]pyrimidines are a large family of N-heterocyclic compounds that have a significant impact in medicinal chemistry. They have attracted a great deal of attention in material science recently due to their significant photophysical properties.

Synthesis Analysis

Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold. These transformations improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds.

Molecular Structure Analysis

The pyrazolo[1,5-a]pyrimidine structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines has been widely studied. For example, a copper-catalyzed approach has been developed for synthesizing a wide range of triazole-linked glycohybrids derived from pyrazolo[1,5-a]pyrimidines.

Physical And Chemical Properties Analysis

Pyrazolo[1,5-a]pyrimidines are known for their significant photophysical properties. They are versatile and easy to prepare, and creating a further ring extension like electron gaining and donating in pyrazolo pyridine does make a difference in chemical property.

Mechanism of Action

Target of Action

Pyrazolo[1,5-a]pyrimidines, a key structural motif in the compound, are known to be purine analogues . They have beneficial properties as antimetabolites in purine biochemical reactions . This suggests that the compound may interact with enzymes or receptors involved in purine metabolism.

Mode of Action

Pyrazolo[1,5-a]pyrimidines are known to exhibit a wide range of biological activities, including antitrypanosomal activity, antischistosomal activity, and other activities such as hmg-coa reductase inhibitors, cox-2 selective inhibitors, amp phosphodiesterase inhibitors, kdr kinase inhibitors, selective peripheral benzodiazepine receptor ligands, antimicrobial agents, and as antianxiety agents . This suggests that the compound may interact with its targets in a way that modulates these biochemical processes.

Biochemical Pathways

Given the wide range of biological activities associated with pyrazolo[1,5-a]pyrimidines , it is likely that the compound affects multiple biochemical pathways. These could include pathways involved in purine metabolism, lipid metabolism (as suggested by its potential role as an HMG-CoA reductase inhibitor), inflammatory response (as suggested by its potential role as a COX-2 selective inhibitor), and others.

Result of Action

Given the wide range of biological activities associated with pyrazolo[1,5-a]pyrimidines , it is likely that the compound has diverse effects at the molecular and cellular level. These could include modulation of enzyme activity, alteration of cellular signaling pathways, and others.

Future Directions

The synthetic transformations involving pyrazolo[1,5-a]pyrimidines still represent a research priority regarding the process efficiency, environmental impact, and the study of its multiple applications. These reports should address protocols that aim to minimize synthesis pathways, employ cheap reagents, and develop processes that prevent or reduce waste production.